Cas no 850139-85-4 (N/A)

• Product Name: N/A
• CAS No: 850139-85-4
• Molecular Formula: C₁₃H₁₀N₄Cl₂
• Molecular Weight: 293.1513
• CID: 2023202
• PubChem ID: 11360758

N/A Properties

Names and Identifiers

• pyrrolomycin g
• Pyrrolomycin G
• (-)-Pyrrolomycin G
• 2,4-dichloro-6-[(S)-(4,5-dichloro-3-nitro-1H-pyrrol-2-yl)-hydroxymethyl]phenol
• 850139-85-4
• 2,4-dichloro-6-((S)-(4,5-dichloro-3-nitro-1H-pyrrol-2-yl)-hydroxymethyl)phenol
• CHEMBL464559
• CHEBI:210960

• InChIKey： WKEODUMIDZIAED-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H6Cl4N2O4/c12-3-1-4(9(18)5(13)2-3)10(19)7-8(17(20)21)6(14)11(15)16-7/h1-2,10,16,18-19H
• SMILES： OC(c1[nH]c(Cl)c(Cl)c1N(=O)=O)c1cc(Cl)cc(Cl)c1O

Computed Properties

• Exact Mass: 371.905217Da
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 369.908167Da
• Heavy Atom Count: 21
• Complexity: 399
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.465
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dichlorobenzenes